Cas no 898789-10-1 (4'-Methyl-3-(2-methylphenyl)propiophenone)

• Product Name: 4'-Methyl-3-(2-methylphenyl)propiophenone
• CAS No: 898789-10-1
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• MDL: MFCD03842964
• CID: 1946687
• PubChem ID: 24725611
• Update Time: 2025-10-30

4'-Methyl-3-(2-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-(4-methylphenyl)propan-1-one
• 4'-METHYL-3-(2-METHYLPHENYL)PROPIOPHENONE
• CTK5G6603
• AG-H-66867
• KB-193236
• 898789-10-1
• AKOS016020997
• MFCD03842964
• DTXSID00644004
• 4'-Methyl-3-(2-methylphenyl)propiophenone

• MDL： MFCD03842964
• Inchi： 1S/C17H18O/c1-13-7-9-16(10-8-13)17(18)12-11-15-6-4-3-5-14(15)2/h3-10H,11-12H2,1-2H3
• InChI Key： VUKGQZRKKYCKBL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 238.13600
• Monoisotopic Mass: 238.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.11890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Methyl-3-(2-methylphenyl)propiophenone

4'-Methyl-3-(2-methylphenyl)propiophenone: A Comprehensive Overview

The compound with CAS No. 898789-10-1, commonly referred to as 4'-Methyl-3-(2-methylphenyl)propiophenone, is a significant molecule in the realm of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including materials science and pharmaceutical research. Recent studies have highlighted its role in the development of advanced materials and its potential as a precursor in the synthesis of bioactive compounds.

4'-Methyl-3-(2-methylphenyl)propiophenone is characterized by its aromatic structure, which includes a propiophenone moiety substituted with methyl groups at specific positions. The compound's structure allows for versatile reactivity, making it a valuable building block in organic synthesis. Researchers have explored its ability to participate in various reactions, such as nucleophilic aromatic substitution and cross-coupling reactions, which are critical in the construction of complex molecules.

One of the most notable aspects of this compound is its application in the field of materials science. Recent studies have demonstrated that 4'-Methyl-3-(2-methylphenyl)propiophenone can be used as a precursor for the synthesis of advanced polymers and high-performance materials. Its ability to form stable covalent bonds under specific reaction conditions makes it an ideal candidate for the development of materials with enhanced mechanical and thermal properties.

In addition to its role in materials science, 4'-Methyl-3-(2-methylphenyl)propiophenone has shown promise in pharmaceutical research. The compound's unique structure enables it to interact with biological systems in specific ways, potentially leading to the development of new drug candidates. Recent studies have explored its ability to modulate cellular pathways, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of 4'-Methyl-3-(2-methylphenyl)propiophenone involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Researchers have optimized these reaction conditions to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications.

From an environmental perspective, 4'-Methyl-3-(2-methylphenyl)propiophenone has been evaluated for its biodegradability and toxicity profiles. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, making it suitable for use in applications where environmental impact is a consideration.

In conclusion, 4'-Methyl-3-(2-methylphenyl)propiophenone (CAS No. 898789-10-1) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with its reactivity and applicability, positions it as an important molecule in contemporary organic chemistry research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.